Desmethylazelastine
Overview
Description
Desmethylazelastine is the primary active metabolite of azelastine, a selective and high-affinity histamine H1-receptor antagonist. It is formed through the oxidative metabolism of azelastine by the cytochrome P450 enzyme system. This compound exhibits a 97% protein binding rate and has an elimination half-life of 54 hours . Azelastine is commonly used in the treatment of allergic rhinitis, asthma, and other allergic conditions .
Scientific Research Applications
Desmethylazelastine has a wide range of scientific research applications, including:
Chemistry: Used as a reference compound in analytical chemistry for the study of metabolic pathways and enzyme kinetics.
Biology: Investigated for its role in modulating histamine receptors and its effects on cellular signaling pathways.
Medicine: Explored for its therapeutic potential in treating allergic conditions, asthma, and other inflammatory diseases.
Industry: Utilized in the development of new antihistamine drugs and formulations.
Safety and Hazards
Mechanism of Action
Desmethylazelastine exerts its effects by antagonizing the actions of histamine at the H1-receptor. This results in the relief of histamine-mediated allergy symptoms such as itching, sneezing, and nasal congestion. The compound also inhibits the release of inflammatory mediators from mast cells, further reducing allergic responses . The molecular targets include histamine H1-receptors and various signaling pathways involved in the inflammatory response .
Similar Compounds:
Azelastine: The parent compound from which this compound is derived. It has similar antihistamine properties but a shorter half-life.
Cetirizine: Another H1-receptor antagonist used for similar therapeutic purposes.
Loratadine: A long-acting antihistamine with a different chemical structure but similar pharmacological effects.
Uniqueness: this compound is unique due to its high protein binding rate and long elimination half-life, which contribute to its prolonged therapeutic effects. Its formation as an active metabolite of azelastine also highlights its significance in the metabolic pathway of antihistamine drugs .
Biochemical Analysis
Biochemical Properties
Desmethylazelastine, like azelastine, possesses H1-receptor antagonist activity . This suggests that it interacts with H1 histamine receptors, proteins that play a crucial role in allergic reactions. The nature of these interactions is likely to involve binding to the receptor, thereby preventing histamine from exerting its effects.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For example, studies in guinea pigs have shown that the clearance of this compound from the body is slower than that of azelastine . This suggests that this compound may have longer-lasting effects on cellular function.
Metabolic Pathways
This compound is a metabolite of azelastine, suggesting that it is involved in the metabolic pathways of this drug. Azelastine is oxidatively metabolized to this compound by the cytochrome P450 enzyme system .
Preparation Methods
Synthetic Routes and Reaction Conditions: Desmethylazelastine is synthesized from azelastine through a process of N-demethylation. This reaction is primarily catalyzed by the cytochrome P450 isoforms CYP3A4 and CYP2D6, with minor contributions from CYP1A2 . The reaction conditions typically involve the use of specific solvents and reagents to facilitate the demethylation process.
Industrial Production Methods: In industrial settings, the production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of high-performance liquid chromatography (HPLC) for the purification and isolation of the compound .
Chemical Reactions Analysis
Types of Reactions: Desmethylazelastine undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to form additional metabolites.
Reduction: Reduction reactions can modify the functional groups present in this compound.
Substitution: Substitution reactions can occur at specific sites on the molecule, leading to the formation of new derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Reagents like halogens and alkylating agents are employed under controlled conditions.
Major Products Formed:
properties
IUPAC Name |
2-(azepan-4-yl)-4-[(4-chlorophenyl)methyl]phthalazin-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O/c22-16-9-7-15(8-10-16)14-20-18-5-1-2-6-19(18)21(26)25(24-20)17-4-3-12-23-13-11-17/h1-2,5-10,17,23H,3-4,11-14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRYCMIFVXDQIKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCNC1)N2C(=O)C3=CC=CC=C3C(=N2)CC4=CC=C(C=C4)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10963859 |
Source
|
| Record name | 2-(Azepan-4-yl)-4-[(4-chlorophenyl)methyl]phthalazin-1(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10963859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
47491-38-3 |
Source
|
| Record name | Desmethylazelastine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0047491383 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(Azepan-4-yl)-4-[(4-chlorophenyl)methyl]phthalazin-1(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10963859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DESMETHYLAZELASTINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8W9SOB28Q4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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